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Compound of Interest

Compound Name:
N-(5-bromo-2-

methoxybenzyl)cyclohexanamine

CAS No.: 353779-26-7

Cat. No.: B183146

Get Quote

An In-Depth Technical Guide on the Solubility Profile & Characterization of N-(5-bromo-2-
methoxybenzyl)cyclohexanamine (CAS 353779-26-7).

Executive Summary
N-(5-bromo-2-methoxybenzyl)cyclohexanamine (CAS: 353779-26-7) is a specialized

secondary amine building block used primarily in the synthesis of pharmaceutical

intermediates, particularly in the development of mucolytic agents (analogous to Bromhexine

derivatives) and bioactive ligands.

This guide provides a comprehensive analysis of its physicochemical properties, focusing on its

solubility profile. Given the compound's lipophilic nature and basic functionality, its solubility is

highly pH-dependent. This document outlines the theoretical solubility matrix, experimental

protocols for precise determination, and the mechanistic principles governing its dissolution

behavior.
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Understanding the molecular structure is the first step in predicting solubility behavior. The

molecule consists of a lipophilic cyclohexyl ring and a substituted benzyl ring linked by a

secondary amine.

Property Data / Prediction

Chemical Name N-(5-bromo-2-methoxybenzyl)cyclohexanamine

CAS Number 353779-26-7

Molecular Formula C₁₄H₂₀BrNO

Molecular Weight 298.22 g/mol

Functional Groups
Secondary Amine, Aryl Bromide, Aryl Ether

(Methoxy)

pKa (Predicted) ~9.2 – 9.8 (Basic amine)

LogP (Predicted) ~4.2 – 4.5 (Highly Lipophilic)

Physical State
Solid (Low melting point) or Viscous Oil (Free

base)

Structural Analysis (DOT Visualization)
The following diagram illustrates the key structural motifs influencing solubility: the hydrophobic

domains (Cyclohexyl, Aryl-Br) vs. the ionizable center (Secondary Amine).
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Caption: Structural decomposition of N-(5-bromo-2-methoxybenzyl)cyclohexanamine
highlighting hydrophobic and ionizable regions.

Solubility Profile
The solubility of N-(5-bromo-2-methoxybenzyl)cyclohexanamine is governed by the

Henderson-Hasselbalch equation. As a secondary amine, it exists in equilibrium between its

neutral (lipophilic) form and its protonated (hydrophilic) cationic form.

3.1. Aqueous Solubility (pH Dependent)
pH < 7.0 (Acidic): The amine is protonated (

). Solubility is HIGH (> 10 mg/mL). It readily forms salts (e.g., Hydrochloride, Hydrobromide)
which are water-soluble.

pH > 9.0 (Basic): The amine is deprotonated (Neutral Free Base). Solubility is VERY LOW (<

0.1 mg/mL) due to the dominance of the hydrophobic cyclohexyl and bromo-methoxy-benzyl

groups.

3.2. Organic Solvent Solubility
The neutral free base is highly soluble in organic solvents of medium-to-low polarity.
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Solvent Class
Representative
Solvent

Solubility
Prediction

Mechanism

Chlorinated
Dichloromethane

(DCM), Chloroform

Very High (> 100

mg/mL)

Dipole-dipole

interactions; "Like

dissolves like" for

lipophilic amines.

Polar Aprotic DMSO, DMF High (> 50 mg/mL)

Strong solvation of the

polar amine/ether

groups.

Alcohols Methanol, Ethanol High (> 30 mg/mL)

Hydrogen bonding

with the amine and

ether oxygen.

Ethers THF, Diethyl Ether Moderate - High

Good compatibility

with the lipophilic

backbone.

Alkanes Hexane, Heptane Moderate

Soluble, but polarity of

the amine may reduce

solubility compared to

DCM.

Water (Neutral) Water (pH 7)
Insoluble (< 0.1

mg/mL)

Hydrophobic effect

dominates.

Experimental Determination Protocols
Since specific batch-to-batch solubility can vary (polymorphism, purity), researchers must

empirically determine solubility. The following protocols are the industry standard for

characterizing lipophilic amines.

4.1. Shake-Flask Method (Thermodynamic Solubility)
This is the gold standard for determining equilibrium solubility.

Reagents Required:
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Test Compound (CAS 353779-26-7)[1][2][3][4]

Solvents (Buffer pH 1.2, pH 7.4, Methanol, DMSO)

0.45 µm PTFE Syringe Filters

Workflow:

Preparation: Add excess solid compound (~5-10 mg) to 1 mL of solvent in a glass vial.

Equilibration: Agitate (shake or stir) at 25°C for 24–48 hours.

Separation: Centrifuge or filter the suspension to remove undissolved solid.

Quantification: Analyze the filtrate using HPLC-UV (see Section 4.2).

Calculation:

4.2. HPLC-UV Quantification Method
A generic HPLC method suitable for this secondary amine:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA) to ensure amine protonation and

good peak shape.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Aromatic ring absorption) or 280 nm.

Flow Rate: 1.0 mL/min.

4.3. Solubility Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.guidechem.com/encyclopedia/4-5-bromo-3-pyridinyl-methyl-c-dic16832169.html
https://chem-space.com/CSSB00015184532-B919C6
https://eos-sienna.blog.jp/archives/28065917.html
https://www.chemblink.com/moreProducts/more353779-26-7C.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Solid Compound
(CAS 353779-26-7)

Select Solvent System
(Aq. Buffer / Organic)

Add Excess Solid
(Supersaturation)

Agitate 24h @ 25°C
(Equilibration)

Filter (0.45 µm PTFE)
or Centrifuge

HPLC-UV Analysis
(Quantification)

Solubility Value (mg/mL)

Click to download full resolution via product page

Caption: Step-by-step workflow for the thermodynamic determination of solubility.

Implications for Research & Development
5.1. Synthesis & Purification

Reaction Solvent: Use Dichloromethane (DCM) or THF for coupling reactions involving this

amine. These solvents ensure complete dissolution of the free base.
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Purification (Acid-Base Extraction):

Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate).

Wash with 1M HCl. The amine will protonate and partition into the aqueous layer (leaving

non-basic impurities in the organic layer).

Basify the aqueous layer with NaOH (pH > 11). The amine will precipitate or oil out.

Extract back into organic solvent.

5.2. Biological Screening
Stock Solutions: Prepare 10 mM or 20 mM stock solutions in 100% DMSO.

Assay Buffer: When diluting into aqueous assay buffers (e.g., PBS pH 7.4), ensure the final

concentration does not exceed the solubility limit (likely < 100 µM) to avoid precipitation. If

precipitation occurs, use a co-solvent (e.g., 5% DMSO) or lower the pH slightly if the assay

permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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